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Compound of Interest

Compound Name: Floribundone 1

Cat. No.: B172308

For Researchers, Scientists, and Drug Development Professionals

Introduction

Floribundone 1 is a naturally occurring bianthraquinone, a class of compounds known for their
diverse biological activities.[1][2] Isolated from medicinal plants of the Senna genus, particularly
Senna septemtrionalis and Senna multiglandulosa, this molecule has garnered interest within
the scientific community.[1][2] This technical guide provides a comprehensive overview of the
known physical and chemical properties of Floribundone 1, detailed experimental protocols for
its isolation and characterization, and a visual representation of the experimental workflow.

Physical and Chemical Properties

Floribundone 1 is characterized as an orange powder.[2] A summary of its key physical and
chemical properties is presented in the table below.
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Property Value Source
Molecular Formula Cs32H22010 PubChem
Molecular Weight 566.52 g/mol ChemFaces|2]
CAS Number 118555-84-3 ChemFaces|2]
Physical Description Orange powder ChemFaces|[2]

- Chloroform, Dichloromethane,
Solubility ChemFaces|2]
Ethyl Acetate, DMSO, Acetone

Synonyms 5,7'-Biphyscion SpectraBase

Experimental Protocols

The isolation and structural elucidation of Floribundone 1 have been described in the scientific
literature. The following protocols are based on the methodologies reported by Alemayehu et
al., 1995.

Isolation of Floribundone 1 from Senna septemtrionalis

o Plant Material Collection and Preparation: The pods of Senna septemtrionalis were collected
and authenticated. A voucher specimen was deposited at a national herbarium. The collected
pods were powdered for extraction.

o Extraction: The powdered plant material (1.3 kg) was first soaked in 5% acetic acid and then
defatted by extraction with cold petrol (9 L). The remaining plant material (marc) was
subsequently extracted with chloroform (7 L). The chloroform extract was then concentrated
to yield a gummy residue (13 g, 1% vyield).

o Chromatographic Separation:
o The crude chloroform extract was subjected to column chromatography on silica gel.

o A fraction of the eluate was further purified using a Sephadex LH-20 column with a
chloroform-methanol (2:1) solvent system.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://scispace.com/pdf/floribundone-3-from-the-pods-of-senna-septemtrionalis-3mvnpldu2j.pdf
https://scispace.com/pdf/floribundone-3-from-the-pods-of-senna-septemtrionalis-3mvnpldu2j.pdf
https://scispace.com/pdf/floribundone-3-from-the-pods-of-senna-septemtrionalis-3mvnpldu2j.pdf
https://scispace.com/pdf/floribundone-3-from-the-pods-of-senna-septemtrionalis-3mvnpldu2j.pdf
https://www.benchchem.com/product/b172308?utm_src=pdf-body
https://www.benchchem.com/product/b172308?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o The resulting impure Floribundone 1 was further purified by preparative thin-layer
chromatography (PTLC) on silica gel using a petrol-ethyl acetate (4:1) solvent system to
yield the pure compound.

Structural Identification of Floribundone 1

The structure of the isolated Floribundone 1 was confirmed through a combination of
spectroscopic techniques and by comparison with authentic samples.

e 1H NMR Spectroscopy: The *H NMR spectrum of the isolated compound was recorded and
compared with the spectra of known compounds. The proton NMR spectrum of
Floribundone 1 shows characteristic signals for the methyl groups at 6 2.35 and 2.45 ppm.

e 13C NMR Spectroscopy: The 3C NMR spectrum provides detailed information about the
carbon skeleton of the molecule. The reported chemical shifts for Floribundone 1 are listed
below.
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Carbon Atom Chemical Shift (ppm)
C-1 162.3
C-2 113.8
C-3 148.9
C-4 108.2
C-4a 135.5
C-5 161.8
C-6 121.3
C-7 1245
C-8 161.8
C-8a 115.9
C-9 182.1
C-10 190.2
C-10a 110.1
Cc-1 162.3
c-2' 113.8
C-3 148.9
C-4' 108.2
C-4a' 135.5
C-5' 161.8
C-6' 121.3
Cc-7 1245
Cc-8 161.8
C-8a' 115.9
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C-9 182.1
C-10 190.2
C-10a' 110.1
3-Me 21.9
6-OMe 56.1
3'-Me 21.9
6'-OMe 56.1

Source: SpectraBase

e Thin-Layer Chromatography (TLC): The purity and identity of the isolated Floribundone 1
were confirmed by comparing its TLC profile with that of an authentic sample.

Visualizations
Experimental Workflow for Isolation and
Characterization of Floribundone 1
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Caption: Workflow for the isolation and characterization of Floribundone 1.

Conclusion

This technical guide consolidates the available physical and chemical data for Floribundone 1.
The detailed experimental protocols for its isolation and characterization from Senna
septemtrionalis provide a valuable resource for researchers aiming to work with this compound.
While the biological activities of bianthraquinones are of significant interest, further studies are
required to elucidate the specific signaling pathways and mechanisms of action of
Floribundone 1 to fully understand its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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